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Abstract
Chlormephos is an organothiophosphate insecticide known for its efficacy against soil-

dwelling insects. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical and toxicological properties of Chlormephos. It details the

mechanism of action, focusing on the inhibition of acetylcholinesterase, and outlines its

metabolic and environmental degradation pathways. Furthermore, this guide presents detailed

experimental protocols for the synthesis, analysis of residues, and assessment of its acute

toxicity, serving as a critical resource for researchers in toxicology, environmental science, and

pesticide development.

Chemical Identity and Structure
Chlormephos, with the IUPAC name S-(Chloromethyl) O,O-diethyl phosphorodithioate, is a

colorless liquid organothiophosphate.[1][2][3] Its chemical structure is characterized by a

phosphorodithioate core with two ethyl groups and a chloromethylthio side chain.

Table 1: Chemical Identification of Chlormephos
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Identifier Value Reference(s)

IUPAC Name
S-(Chloromethyl) O,O-diethyl

phosphorodithioate
[3]

CAS Number 24934-91-6 [4]

Molecular Formula C5H12ClO2PS2 [4]

Molecular Weight 234.71 g/mol [2]

SMILES CCOP(=S)(OCC)SCCl [1]

InChI

InChI=1S/C5H12ClO2PS2/c1-

3-7-9(10,8-4-2)11-5-6/h3-

5H2,1-2H3

[1]

InChIKey
QGTYWWGEWOBMAK-

UHFFFAOYSA-N
[1]

Physicochemical Properties
Chlormephos is a colorless liquid with low solubility in water but is miscible with most organic

solvents.[2][4] It is relatively stable in neutral and weakly acidic media but hydrolyzes in alkaline

conditions.[1]

Table 2: Physicochemical Properties of Chlormephos

Property Value Reference(s)

Physical State Colorless liquid [2]

Boiling Point 81-85 °C at 0.1 mmHg [2][4]

Density 1.260 g/cm³ [2][4]

Vapor Pressure 0.0056 mmHg at 30 °C [5]

Water Solubility 60 mg/L at 20 °C [4]

LogP (Octanol-Water Partition

Coefficient)
3.04 [6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Chlormephos
https://www.drugfuture.com/chemdata/chlormephos.html
https://www.drugfuture.com/chemdata/chlormephos.html
https://de.wikipedia.org/wiki/Chlormephos
https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://www.benchchem.com/product/b165930?utm_src=pdf-body
https://de.wikipedia.org/wiki/Chlormephos
https://www.drugfuture.com/chemdata/chlormephos.html
https://pubchem.ncbi.nlm.nih.gov/compound/Chlormephos
https://www.benchchem.com/product/b165930?utm_src=pdf-body
https://de.wikipedia.org/wiki/Chlormephos
https://de.wikipedia.org/wiki/Chlormephos
https://www.drugfuture.com/chemdata/chlormephos.html
https://de.wikipedia.org/wiki/Chlormephos
https://www.drugfuture.com/chemdata/chlormephos.html
https://cameochemicals.noaa.gov/chemical/4909
https://www.drugfuture.com/chemdata/chlormephos.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/142.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Mechanism of Action
Acetylcholinesterase Inhibition
The primary mechanism of toxicity for Chlormephos, like other organophosphate insecticides,

is the inhibition of the enzyme acetylcholinesterase (AChE).[2][3][6] AChE is crucial for the

termination of nerve impulses in cholinergic synapses by hydrolyzing the neurotransmitter

acetylcholine (ACh).

The inhibition of AChE by Chlormephos is an irreversible process involving the

phosphorylation of a serine residue within the active site of the enzyme. This leads to an

accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of

cholinergic receptors. The resulting overstimulation of the nervous system leads to a range of

toxic effects, including muscle spasms, paralysis, and ultimately, death.[3]
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Figure 1: Mechanism of Acetylcholinesterase Inhibition by Chlormephos.
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Toxicology
Chlormephos is highly toxic to mammals through oral, dermal, and inhalation routes of

exposure.[6][7]

Table 3: Toxicological Data for Chlormephos

Test Species Route Value Reference(s)

LD50 Rat Oral 7 mg/kg [4]

LD50 Rat Dermal 27 mg/kg [4]

LD50 Rabbit Dermal >1600 mg/kg [2]

LC50 Rat Inhalation (4h) 88 mg/L [7]

LC50
Harlequin fish

(96h)
- 2.5 mg/L [1]

Metabolism and Degradation
Metabolic Pathway
In rats, Chlormephos is rapidly metabolized and almost completely eliminated in the urine

within 24 hours. The primary metabolites are diethyl phosphate and diethyl phosphorothioate.

[1] The main soil metabolite of Chlormephos is ethion.[2]
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Figure 2: Metabolic and Environmental Degradation of Chlormephos.
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Environmental Fate
Chlormephos is not expected to be persistent in soil, with a reported half-life of 28 days in

sandy loam soil.[1] Its moderate aqueous solubility and low volatility suggest a low potential for

leaching into groundwater.[6] Degradation in the environment can occur through hydrolysis and

microbial action.[8]

Experimental Protocols
Synthesis of Chlormephos
Chlormephos can be synthesized by the reaction of an alkali salt of O,O-

diethyldithiophosphoric acid with bromochloromethane.[1][2]

Start Prepare O,O-diethyldithiophosphoric acid salt React with bromochloromethane Purification Chlormephos

Click to download full resolution via product page

Figure 3: General Workflow for the Synthesis of Chlormephos.

Detailed Protocol:

Preparation of Sodium O,O-diethyldithiophosphate: O,O-diethyldithiophosphoric acid is

neutralized with a suitable base, such as sodium hydroxide, in an inert solvent.

Reaction: Bromochloromethane is added to the solution of sodium O,O-

diethyldithiophosphate. The reaction is typically carried out under controlled temperature

conditions.

Work-up and Purification: The reaction mixture is washed to remove salts and unreacted

starting materials. The organic layer is then dried and the solvent is removed under reduced

pressure. The crude product can be further purified by distillation.

Analytical Method for Residue Analysis
The determination of Chlormephos residues in environmental samples like soil and water is

typically performed using gas chromatography (GC) coupled with a selective detector, such as
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a flame photometric detector (FPD) or a mass spectrometer (MS).[1][9][10]

Sample Preparation (Soil):

Extraction: A known weight of the soil sample is extracted with an organic solvent, such as a

mixture of acetone and dichloromethane.

Cleanup: The extract is concentrated and cleaned up using solid-phase extraction (SPE) to

remove interfering co-extractives.

Analysis: The cleaned extract is then analyzed by GC-MS.

GC-MS Conditions (Illustrative):

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.

Oven Temperature Program: Initial temperature of 60 °C, ramped to 280 °C.

Mass Spectrometer: Operated in electron ionization (EI) mode with selected ion monitoring

(SIM) for quantification.

Acute Oral Toxicity (LD50) Determination
The acute oral toxicity of Chlormephos is determined using a standardized protocol, typically

following OECD or EPA guidelines.

Protocol Outline:

Test Animals: Young adult rats (e.g., Wistar or Sprague-Dawley strain) of a single sex are

used.

Housing and Acclimatization: Animals are housed in standard conditions and acclimatized for

at least 5 days before the study.
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Dose Administration: Chlormephos, dissolved in a suitable vehicle (e.g., corn oil), is

administered by oral gavage to fasted animals.

Dose Levels: A range of dose levels is tested to determine the dose that causes mortality in

50% of the animals.

Observation: Animals are observed for clinical signs of toxicity and mortality for at least 14

days.

Data Analysis: The LD50 value and its confidence limits are calculated using appropriate

statistical methods.

Conclusion
This technical guide has provided a detailed overview of the chemical and biological properties

of Chlormephos. The data presented, including its chemical structure, physicochemical

characteristics, toxicological profile, and mechanism of action, are essential for researchers in

the fields of pesticide science, toxicology, and environmental safety. The outlined experimental

protocols for synthesis, analysis, and toxicity testing offer a practical resource for laboratory

investigations involving this compound. A thorough understanding of Chlormephos is crucial

for its safe handling, the development of effective analytical methods, and the assessment of its

environmental and health impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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